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Compound of Interest

Compound Name: Pigment red 22

Cat. No.: B021831

A comprehensive comparison of two red pigments reveals a clear winner for the demanding
automotive sector. This guide delves into the performance characteristics of Pigment Red 170
and Pigment Red 22, supported by quantitative data and standardized experimental protocols,
to inform researchers and coating scientists in their formulation decisions.

In the world of automotive coatings, the selection of pigments is critical to achieving not only
vibrant and appealing colors but also ensuring long-term durability against harsh environmental
conditions. This guide provides a detailed comparison between two organic red pigments,
Pigment Red 170 and Pigment Red 22, to elucidate their respective performance capabilities
in automotive applications.

Pigment Red 170, a naphthol AS pigment, is widely recognized for its high performance and is
a staple in the automotive industry.[1] In contrast, Pigment Red 22, a monoazo pigment, is
more commonly utilized in less demanding applications such as printing inks, textile printing,
and general industrial paints.[2][3][4] This analysis will demonstrate through comparative data
why Pigment Red 170 is the superior choice for the rigorous demands of automotive coatings.

Executive Summary of Performance
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Property

Pigment Red 170

Pigment Red 22

Suitability for
Automotive
Coatings

Chemical Structure

Naphthol AS

Monoazo

Typical Applications

Automotive OEM and
refinish, industrial

paints, coil coatings[5]

Printing inks, textile
printing, air-drying and
latex paints[2][3][4]

Pigment Red 170 is
specifically
recommended for

automotive use.

Lightfastness (Blue
Wool Scale, 1-8)

6-8 (Good to
Excellent)[6]

5 (Moderate)

Pigment Red 170's
higher rating indicates
superior color stability

upon light exposure.

Weather Resistance

Excellent[7]

Good to Moderate[2]

Essential for exterior
automotive
components, Pigment
Red 170 shows better
durability.

Heat Stability

180-280°C[6][8]

~150°C

Pigment Red 170
withstands the high
temperatures of
automotive baking

processes.

Solvent Resistance

Good to Excellent

Moderate[2]

Critical for resistance
to fuels, oils, and
other automotive
fluids.

Chemical Resistance
(Acid & Alkali)

Excellent (Rating of 5)
[5]

Good (Rating of 4)

Pigment Red 170
offers superior
protection against
environmental and

chemical fallout.
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In-Depth Performance Analysis
Lightfastness and Weather Resistance

Automotive coatings are constantly exposed to UV radiation, moisture, and temperature
fluctuations, which can lead to color fading and degradation of the coating. Pigment Red 170
exhibits excellent lightfastness, typically rated between 6 and 8 on the Blue Wool Scale,
signifying very good to outstanding resistance to fading.[6] Its robust chemical structure
contributes to its exceptional weather resistance, making it suitable for OEM and refinish
applications.[7]

Pigment Red 22, on the other hand, has a moderate lightfastness rating of around 5. This level
of performance is adequate for its primary applications in inks and textiles but falls short of the
stringent requirements for automotive exteriors. While it is described as having "good" weather
resistance, this is in the context of less demanding applications.[2]

Heat Stability

The manufacturing process for automobiles involves baking the coatings at elevated
temperatures, typically ranging from 120°C to 180°C.[9] Pigments used in these coatings must
be able to withstand these temperatures without changing color. Pigment Red 170
demonstrates excellent thermal stability, with reported heat resistance in the range of 180°C to
280°C, making it highly suitable for these processes.[6][8]

Pigment Red 22 has a significantly lower heat stability, generally around 150°C. This limitation
makes it unsuitable for the high-temperature baking cycles common in automotive production,
as it would likely lead to color shifts and degradation of the coating's appearance.

Chemical and Solvent Resistance

Vehicles are regularly exposed to a variety of chemicals, including gasoline, oils, and cleaning
agents. The pigments in the coating must be resistant to these substances to prevent bleeding,
staining, or degradation. Pigment Red 170 shows good to excellent resistance to both acids
and alkalis, as well as various organic solvents.[5] Technical datasheets often rate its
resistance to acids and alkalis as 5 out of 5.[5]

Pigment Red 22 offers moderate solvent resistance and good alkali and soap resistance,
which are sufficient for its typical use cases.[2] However, its performance in this regard is

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.sypigment.com/pigment-red-170.html
https://www.pigments.com/wp-content/uploads/7170_NAPHTHOL_RED_PR170_PFS.pdf
https://www.benchchem.com/product/b021831?utm_src=pdf-body
https://www.finelandchem.com/pigment-red-22/
https://www.veeraco.com/blog/automotive-paint-pigments-meeting-oem-standards-in-2025
https://www.sypigment.com/pigment-red-170.html
https://www.ulprospector.com/en/na/Coatings/Detail/13300/348496/Pigment-Red-170
https://www.benchchem.com/product/b021831?utm_src=pdf-body
https://www.origochem.com/products/pigment-red-170/
https://www.origochem.com/products/pigment-red-170/
https://www.benchchem.com/product/b021831?utm_src=pdf-body
https://www.finelandchem.com/pigment-red-22/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

generally considered inferior to that of high-performance pigments like Pigment Red 170,
making it a riskier choice for automotive applications where exposure to harsh chemicals is
common.

Experimental Protocols

To ensure consistent and reliable evaluation of pigment performance in automotive coatings,
standardized testing methodologies are employed. The following are key experimental
protocols relevant to the properties discussed:

 Lightfastness and Weather Resistance:

o ASTM D4303: Standard Test Methods for Lightfastness of Colorants Used in Artists’
Materials. While for artists’ materials, the principles of xenon-arc exposure to simulate
sunlight are relevant.[10][11]

o 1SO 16474-3: Paints and varnishes — Methods of exposure to laboratory light sources —
Part 3: Fluorescent UV lamps. This standard is crucial for assessing the durability of
coatings against UV radiation.[12]

o Accelerated Weathering: Performed using equipment that simulates exposure to sunlight,
moisture, and temperature changes. Automotive specifications often require minimal color
change after 2000-5000 hours of such exposure.[9]

¢ Heat Stability:

o ISO 787-21: General methods of test for pigments and extenders — Part 21: Comparison
of heat stability of pigments. This method involves preparing a paint system with the
pigment, applying it to a panel, and baking it at various temperatures to observe any color
change.[13]

¢ Chemical Resistance:

o ASTM D1308: Standard Test Method for Effect of Household Chemicals on Clear and
Pigmented Organic Finishes. This test evaluates the resistance of a coating to various
chemical agents by spot testing.[14]
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o 1SO 12944-6: Paints and varnishes — Corrosion protection of steel structures by
protective paint systems — Part 6: Laboratory performance test methods. This standard
includes methods for testing resistance to water and chemicals.[15]

Logical Flow for Pigment Selection in Automotive
Coatings
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Start: Pigment Selection for
Automotive Topcoat

Define Performance Requirements:
- High Lightfastness (7-8)
- Excellent Weather Resistance
- High Heat Stability (>180°C)
- Excellent Chemical Resistance

A

Initial Pigment Screening

Pigment Red 170

Performance Evalu$tion (ASTM/ISO S#ndards)

Lightfastness Test
(ASTM D4303, ISO 16474-3)

Y
Weathering Test

Pigment Red 22

Fails Lightfastness
and Heat Stability

(Accelerated Exposure)

Y

Heat Stability Test
(ISO 787-21)

Y

Chemical Resistance Test
(ASTM D1308)

Passes Requirements

Select Pigment Red 170
for Automotive Coatings

\

Fails Requirements

Reject Pigment Red 22
for Automotive Coatings.
Consider for less demanding applications.

Click to download full resolution via product page

Caption: Pigment selection workflow for automotive coatings.
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Conclusion

The comparative analysis clearly indicates that Pigment Red 170 is the superior and
appropriate choice for automotive coatings, while Pigment Red 22 is not recommended for
such high-performance applications. The excellent lightfastness, weather resistance, heat
stability, and chemical resistance of Pigment Red 170 meet the stringent demands of the
automotive industry, ensuring both aesthetic appeal and long-term durability. In contrast, the
performance characteristics of Pigment Red 22 are better suited for applications with lower
durability requirements, such as printing inks and certain industrial paints. This guide
underscores the importance of selecting pigments based on robust performance data and
standardized testing to meet the specific challenges of the intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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